Cas no 137281-08-4 (2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide)

• Product name: 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide
• CAS No: 137281-08-4
• MF: C₁₁H₁₄N₄O₂
• MW: 234.2545
• MDL: MFCD11109810
• CID: 136408

2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-2-yl)pivalamide
• 2,2-dimethyl-N-(4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-2-yl)propanamide
• N-(4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-2-yl)pivalamide
• Propanamide,N-(4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-2-yl)-2,2-dimethyl-
• 2,2-dimethyl-N-(4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-2-yl)-propionamide
• N-(4,7-Dihydro-4-Oxo-3H-Pyrrolo[2,3-d]Pyrimidin-2-Yl)-2,2-Dimethyl-Propanamide
• LEGZZSRPJRCXSF-UHFFFAOYSA-N
• AX8226097
• 2-Pivaloylamino-4-hydroxy-pyrrolo[2,3-d]pyrimidine
• N-(4-hydroxy-1H-pyrrolo[2,3-d]pyrimidin-2-yl)pivalamide
• 2-(2,2-dimeth
• Propanamide, N-(4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-2-yl)-2,2-dimethyl-
• 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide

• MDL： MFCD11109810
• Inchi： 1S/C11H14N4O2/c1-11(2,3)9(17)15-10-13-7-6(4-5-12-7)8(16)14-10/h4-5H,1-3H3,(H3,12,13,14,15,16,17)
• InChI Key： LEGZZSRPJRCXSF-UHFFFAOYSA-N
• SMILES： O=C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C1=NC2=C(C([H])=C([H])N2[H])C(N1[H])=O

Computed Properties

• Exact Mass: 234.11200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• Surface Charge: 0
• Tautomer Count: 26
• XLogP3: 0.8

Experimental Properties

• PSA: 90.64000
• LogP: 1.30880

2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide

Comprehensive Guide to 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide (CAS No. 137281-08-4)

2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide (CAS No. 137281-08-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of pyrrolopyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide combines a pyrrolopyrimidine core with a dimethylpropanamide side chain, creating a versatile scaffold for medicinal chemistry applications. Recent studies have shown that similar compounds exhibit promising activity against various biological targets, making them valuable candidates for further investigation. The presence of both hydrogen bond donor and acceptor sites in the molecule enhances its potential for molecular interactions.

In the context of current pharmaceutical trends, pyrrolopyrimidine-based compounds like 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide are gaining attention for their potential in addressing challenging medical conditions. The compound's structural similarity to known bioactive molecules suggests possible applications in areas such as enzyme inhibition or receptor modulation. Researchers are particularly interested in exploring its potential as a kinase inhibitor or signaling pathway modulator.

The synthesis of 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical characterization of this compound includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the molecular structure and purity of the compound, which is crucial for research applications.

From a commercial perspective, the demand for specialized heterocyclic compounds like 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide is growing steadily. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to expand their drug discovery pipelines. The compound's unique structure makes it a valuable building block for medicinal chemistry programs targeting various disease areas.

Storage and handling of 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide require standard laboratory precautions for organic compounds. It should be stored in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

The future research directions for 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide may include structure-activity relationship studies, biological screening, and potential derivatization to explore its full pharmacological potential. As the understanding of pyrrolopyrimidine chemistry advances, this compound may find applications in developing new therapeutic agents or biochemical tools.

For researchers interested in obtaining 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide (CAS No. 137281-08-4), several specialized chemical suppliers offer this compound in various quantities and purity grades. It's important to verify the certificate of analysis and storage conditions when purchasing research chemicals to ensure product quality and suitability for specific applications.

The patent landscape surrounding pyrrolopyrimidine derivatives continues to evolve, with new applications being discovered regularly. While 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide itself may not be currently covered by specific patents, related compounds and their uses are often protected intellectual property. Researchers should conduct thorough patent searches before developing commercial applications based on this chemical entity.

In conclusion, 2,2-dimethyl-N-{4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-2-yl}propanamide represents an interesting chemical scaffold with potential applications in pharmaceutical research and development. Its unique structural features and the growing interest in pyrrolopyrimidine-based compounds make it a valuable subject for further investigation. As research progresses, new insights into its properties and potential applications are likely to emerge, contributing to the advancement of medicinal chemistry and drug discovery.